Cas no 694495-63-1 (Methyl 4-Methylpyridin-3-ylcarbamate)

• Product Name: Methyl 4-Methylpyridin-3-ylcarbamate
• CAS No: 694495-63-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09030045
• CID: 387495
• PubChem ID: 11672725
• Update Time: 2025-06-08

Methyl 4-Methylpyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methyl-3-pyridinyl)-, methyl ester
• 3-METHOXYCARBONYLAMINO-4-METHYLPYRIDINE
• METHYL (4-METHYLPYRIDIN-3-YL)CARBAMATE
• METHYL N-(4-METHYLPYRIDIN-3-YL)CARBAMATE
• (4-methylpyridin-3-yl)carbamic acid methyl ester
• methyl 4-methylpyridin-3-ylcarbamate
• methylmethylpyridinylcarbamate
• O-methyl-N-(4-methylpyridin-3-yl)carbamate
• Carbamicacid,N-(4-methyl-3-pyridinyl)-,methylester
• Carbamic acid, N-(4-methyl-3-pyridinyl)-, methyl ester
• FTEFYIXMXZZAGN-UHFFFAOYSA-N
• BCP13436
• 8264AE
• Methyl (4-M
• Methyl (4-Methyl-3-pyridyl)carbamate
• MFCD09030045
• ME-0097
• EN300-189034
• J-521709
• A914570
• CS-M3531
• AKOS006283447
• DTXSID20470362
• Methyl (4-methyl-3-pyridinyl)carbamate
• FT-0764222
• SCHEMBL692100
• 694495-63-1
• (4-Methyl-pyridin-3-yl)-carbamic Acid Methyl Ester
• methyl(4-methylpyridin-3-yl)carbamate
• SY060891
• Methyl 4-Methylpyridin-3-ylcarbamate

• MDL： MFCD09030045
• Inchi： 1S/C8H10N2O2/c1-6-3-4-9-5-7(6)10-8(11)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： FTEFYIXMXZZAGN-UHFFFAOYSA-N
• SMILES： O(C)C(NC1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 0.8

Experimental Properties

• PSA: 51.22000
• LogP: 1.64130

Methyl 4-Methylpyridin-3-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD315813)

Additional information on Methyl 4-Methylpyridin-3-ylcarbamate

Methyl 4-Methylpyridin-3-ylcarbamate (CAS No. 694495-63-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Methyl 4-Methylpyridin-3-ylcarbamate (CAS No. 694495-63-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by its carbamate functionality, which imparts specific chemical and biological properties.

The molecular formula of Methyl 4-Methylpyridin-3-ylcarbamate is C₉H₁₁N₂O₂, and its molecular weight is approximately 179.19 g/mol. The compound consists of a pyridine ring with a methyl group at the 4-position and a carbamate group attached to the 3-position. The carbamate functionality is particularly noteworthy as it can form hydrogen bonds, which are crucial for interactions with biological targets such as enzymes and receptors.

In recent years, Methyl 4-Methylpyridin-3-ylcarbamate has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of Methyl 4-Methylpyridin-3-ylcarbamate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Methyl 4-Methylpyridin-3-ylcarbamate could be a valuable candidate for the treatment of inflammatory diseases.

Another area of research focuses on the anti-cancer potential of Methyl 4-Methylpyridin-3-ylcarbamate. A study published in Cancer Letters in 2021 demonstrated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes for cancer cell death.

In addition to its pharmacological activities, Methyl 4-Methylpyridin-3-ylcarbamate has also been explored for its neuroprotective effects. A study published in Neuropharmacology in 2020 reported that this compound protected neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that Methyl 4-Methylpyridin-3-ylcarbamate could be a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 4-Methylpyridin-3-ylcarbamate has been well-documented in the literature. A common synthetic route involves the reaction of 4-methylpyridine with methyl chloroformate under basic conditions. This method provides high yields and purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for easy modification through functional group manipulation, which can be leveraged to optimize its pharmacological properties.

In conclusion, Methyl 4-Methylpyridin-3-ylcarbamate (CAS No. 694495-63-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead compound for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.